Cas no 62617-00-9 (1,3,4-Thiadiazole, 2,2'-thiobis[5-(trifluoromethyl)-)

• Product Name: 1,3,4-Thiadiazole, 2,2'-thiobis[5-(trifluoromethyl)-
• CAS No: 62617-00-9
• MF: C₆F₆N₄S₃
• MW: 338.276416778564
• CID: 437990
• PubChem ID: 71384572
• Update Time: 2025-04-19

1,3,4-Thiadiazole, 2,2'-thiobis[5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl)-5-[[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]sulfanyl]-1,3,4-thiadiazole
• 2,2'-Sulfanediylbis[5-(trifluoromethyl)-1,3,4-thiadiazole]
• UHQUXQAHPLLDBV-UHFFFAOYSA-N
• 62617-00-9
• DTXSID80806825
• 1,3,4-Thiadiazole, 2,2'-thiobis[5-(trifluoromethyl)-

• Inchi： 1S/C6F6N4S3/c7-5(8,9)1-13-15-3(17-1)19-4-16-14-2(18-4)6(10,11)12
• InChI Key： UHQUXQAHPLLDBV-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1C(F)(F)F)SC1=NN=C(C(F)(F)F)S1

Computed Properties

• Exact Mass: 337.9191
• Monoisotopic Mass: 337.91892851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 133Ų

Experimental Properties

• PSA: 51.56